6-Chloro-2-(methylamino)nicotinic acid

• Molecular Formula: C7H7ClN2O2
• Molecular Weight: 186.59 g/mol
• IUPAC Name: 6-chloro-2-(methylamino)pyridine-3-carboxylic acid
• InChI: InChI=1S/C7H7ClN2O2/c1-9-6-4(7(11)12)2-3-5(8)10-6/h2-3H,1H3,(H,9,10)(H,11,12)
• InChI Key: OSZAKOYMXDFROZ-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=CC(=N1)Cl)C(=O)O

Description

6-Chloro-2-(methylamino)nicotinic acid is a useful research compound. Its molecular formula is C7H7ClN2O2 and its molecular weight is 186.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a steel autoclave was added 2,6-dichloronicotinic acid (tech.) (30 g, 156.2 mmoles), tetrahydrofuran (30 mL) and monomethylamine (68.2 mL. 33 wt % in ethanol, 500 mmol). The reaction vessel was heated at 100° C. for 4 h. The reaction mixture was cooled and the solution transferred from the autoclave to a 500 mL flask and concentrated under vacuum to give a green solid. The solid was dissolved in 300 mL MeOH and 1.2 L EtOAc, poured into a separatory funnel and washed with 1N HCl (2×300 mL) and brine. The organic solution was then concentrated to dryness to yield 6-chloro-2-(methylamino)nicotinic acid (29 g, 96%) as an off-white solid.